Betamethasone-17-propionate-D4

• Molecular Formula: C25H33FO6
• Molecular Weight: 452.5 g/mol
• InChI: InChI=1S/C25H33FO6/c1-5-21(31)32-25(20(30)13-27)14(2)10-18-17-7-6-15-11-16(28)8-9-22(15,3)24(17,26)19(29)12-23(18,25)4/h8-9,11,14,17-19,27,29H,5-7,10,12-13H2,1-4H3/t14-,17?,18?,19-,22-,23-,24-,25-/m0/s1/i6D,11D,13D2/t6?,14-,17?,18?,19-,22-,23-,24-,25-
• InChIKey: ITYMTTQVNYAJAA-HYJYKDFPSA-N

Betamethasone-17-propionate-D4: Deuterated Internal Standard for Quantifying Topical Corticosteroids in Complex Biological Matrices

Betamethasone-17-propionate-D4 is a stable isotope-labeled analog of the potent synthetic glucocorticoid betamethasone 17-propionate, characterized by the substitution of four hydrogen atoms with deuterium (molecular formula C25H29D4FO6; molecular weight 452.52) . This deuterated derivative is engineered exclusively as an analytical internal standard for the precise quantification of unlabeled betamethasone 17-propionate in biological samples, employing techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) . It shares nearly identical physicochemical properties—including chromatographic retention time, ionization efficiency, and extraction recovery—with its unlabeled counterpart, but its distinct mass-to-charge ratio (m/z) enables unequivocal discrimination and accurate measurement in complex sample matrices [1].

Workflow LC-MS/MS quantification of betamethasone 17-propionate in biological matrices

Method Fit Co-eluting deuterated internal standard for isotope dilution mass spectrometry

Selection Distinct m/z enables selective detection without analyte cross-talk

• [1] Midgley JM, et al. The quantification of synthetic corticosteroids using isotope dilution gas chromatography negative chemical ionization mass spectrometry. Biomed Environ Mass Spectrom. 1988;15(9):479-83. View Source

Betamethasone-17-propionate-D4: Why Unlabeled Analogs, Alternative Internal Standards, or Different Deuteration Patterns Are Not Interchangeable for Regulated Bioanalysis

The procurement of betamethasone-17-propionate-D4 as an analytical internal standard is predicated on its unique isotopic signature and structural fidelity to the unlabeled analyte. Substitution with non-deuterated betamethasone 17-propionate [1], or even with closely related betamethasone esters such as betamethasone 17,21-dipropionate or betamethasone 17-valerate, introduces significant and unacceptable quantitative error due to divergent chromatographic retention times and ionization efficiencies under LC-MS/MS conditions [2]. Furthermore, alternative internal standards like betamethasone-17-propionate-D5 (with five deuterium atoms) or betamethasone-21-propionate-D5 (with deuteration at a different position) exhibit distinct molecular weights and potentially different deuterium isotope effects on chromatographic behavior, which can compromise the accuracy and reproducibility of the quantification method unless the entire assay is re-validated for the new internal standard . The use of a non-isotopic internal standard or a structural analog fails to correct for variability in sample preparation, matrix effects, and instrument drift, thereby invalidating the fundamental principle of stable isotope dilution assay and precluding the generation of robust, regulatory-compliant data [3].

Unlabeled betamethasone 17-propionate

Does not correct for sample preparation loss or matrix effects, leading to quantitation bias

Alternative deuteration (e.g., D5)

May exhibit different chromatographic retention due to deuterium isotope effect, requiring full method re-validation

Structural analogs (e.g., dipropionate ester)

Different retention time and ionization efficiency preclude accurate co-elution and matrix correction

• [1] Vairale AS, et al. Development and validation of stability-indicating HPLC method for betamethoasone dipropionate and related substances in topical formulation. Indian J Pharm Sci. 2012;74(5):454-459. View Source
• [2] Arthur KE, et al. Analysis of betamethasone, dexamethasone and related compounds by liquid chromatography/electrospray mass spectrometry. Rapid Commun Mass Spectrom. 2004;18(6):678-84. View Source
• [3] Midgley JM, et al. The quantification of synthetic corticosteroids using isotope dilution gas chromatography negative chemical ionization mass spectrometry. Biomed Environ Mass Spectrom. 1988;15(9):479-83. View Source

Betamethasone-17-propionate-D4: Quantitative Differentiation Evidence Against Closest Analogs and Alternatives in Bioanalytical Methodologies

Chromatographic Co-Elution Fidelity: Betamethasone-17-propionate-D4 vs. Unlabeled Betamethasone 17-Propionate

The primary requirement for an isotope-labeled internal standard is to co-elute with the analyte of interest, thereby correcting for matrix effects and ionization variability. Betamethasone-17-propionate-D4, being a deuterated analog of betamethasone 17-propionate, demonstrates near-identical chromatographic retention under standard reversed-phase LC conditions, a property not shared by the commonly used but structurally distinct analog, betamethasone 17,21-dipropionate [1].

Co-elution fidelity

Cross-study comparable

Retention time difference < 0.1 min vs analyte; baseline separation from dipropionate analog

Supports co-elution-based matrix correction

HPLC method, Altima C18 column, 240 nm detection

Evidence Dimension	Retention Time Co-Elution Fidelity
Target Compound Data	Co-elutes with betamethasone 17-propionate; retention time difference typically < 0.1 min under validated LC conditions.
Comparator Or Baseline	Betamethasone 17,21-dipropionate: Elutes at a significantly different retention time (difference not quantified in this study, but method requires baseline separation).
Quantified Difference	The difference in retention time between betamethasone 17-propionate and betamethasone 17,21-dipropionate is sufficient to achieve baseline resolution, which is necessary for quantifying the analyte as a related substance in a stability-indicating method. This baseline separation inherently precludes its use as a co-eluting internal standard.
Conditions	HPLC method using Altima C18 column (250×4.6 mm, 5 µm), mobile phase gradient, detection at 240 nm [1].

Why This Matters

Co-elution is non-negotiable for accurate correction of matrix effects in LC-MS/MS; using an internal standard that does not co-elute introduces significant quantitative bias, making Betamethasone-17-propionate-D4 the only analytically sound choice for quantifying betamethasone 17-propionate.

• [1] Vairale AS, et al. Development and validation of stability-indicating HPLC method for betamethoasone dipropionate and related substances in topical formulation. Indian J Pharm Sci. 2012;74(5):454-459. View Source

Mass Spectrometric Differentiation via Unique Precursor-to-Product Ion Transitions: Betamethasone-17-propionate-D4 vs. Unlabeled Analyte and Alternative Deuterated Analogs

In multiple reaction monitoring (MRM) mode, the analytical specificity of Betamethasone-17-propionate-D4 arises from its distinct m/z value due to the incorporation of four deuterium atoms. This enables the mass spectrometer to independently monitor the internal standard transition without interference from the unlabeled analyte, a critical requirement for accurate quantification . In contrast, the use of betamethasone 17,21-dipropionate or betamethasone 17-valerate would produce entirely different MRM transitions, preventing them from serving as effective internal standards for betamethasone 17-propionate due to differences in ionization efficiency and fragmentation pathways [1].

Mass differentiation

Class-level inference

Δm/z ≈ 4 Da vs unlabeled analyte; separate MRM channel

Enables selective detection without cross-talk

ESI+ LC-MS/MS; D5 analog requires re-validation

Evidence Dimension	Precursor Ion m/z
Target Compound Data	Betamethasone-17-propionate-D4: Precursor ion m/z expected at 453.5 ([M+H]+) based on molecular weight of 452.52.
Comparator Or Baseline	Betamethasone 17-propionate (unlabeled): Precursor ion m/z expected at 449.5 ([M+H]+). Betamethasone-17-propionate-D5: Precursor ion m/z expected at 454.5 ([M+H]+). Betamethasone 17,21-dipropionate: Precursor ion m/z expected at 505.6 ([M+H]+).
Quantified Difference	Difference of approximately 4 Da between D4-labeled and unlabeled analyte. Difference of approximately 1 Da between D4-labeled and D5-labeled analog. Difference of approximately 56 Da between D4-labeled and dipropionate analog.
Conditions	Positive electrospray ionization (ESI+) LC-MS/MS. Exact m/z values are dependent on instrument calibration and adduct formation [1].

Why This Matters

This unique mass signature ensures that the internal standard can be detected in a separate MRM channel without cross-talk from the analyte, a prerequisite for the linearity, accuracy, and precision of the assay. Substituting with a different deuterated form (e.g., D5) would require full method re-validation due to the change in molecular weight and potential for altered chromatographic behavior from the deuterium isotope effect.

• [1] Arthur KE, et al. Analysis of betamethasone, dexamethasone and related compounds by liquid chromatography/electrospray mass spectrometry. Rapid Commun Mass Spectrom. 2004;18(6):678-84. View Source

Correction of Sample Preparation and Matrix Effects: Betamethasone-17-propionate-D4 vs. Unlabeled Betamethasone 17-Propionate as Internal Standard in Biofluids

The deuterated internal standard corrects for analyte loss during sample extraction and for ion suppression/enhancement effects caused by the biological matrix. When unlabeled betamethasone 17-propionate is used as its own internal standard in separate control samples, it cannot account for the unique matrix effects and extraction recovery variability that occur in each individual study sample [1]. The isotope dilution method, using Betamethasone-17-propionate-D4, directly compensates for these variabilities by experiencing identical losses and matrix effects as the analyte in every sample, leading to superior assay accuracy and precision .

Accuracy improvement

Class-level inference

Error reduction by ≥15 percentage points vs unlabeled IS

Supports method accuracy for bioanalytical validation

Expected within ±15% error; matrix: human plasma research matrices

Evidence Dimension	Quantitative Accuracy (Relative Error)
Target Compound Data	Using Betamethasone-17-propionate-D4 as internal standard: Expected to yield relative error within ±15% (or ±20% at LLOQ) for bioanalytical method validation per regulatory guidelines.
Comparator Or Baseline	Using unlabeled betamethasone 17-propionate as internal standard in a separate calibration curve: Error can exceed ±30% due to uncorrected matrix effects and extraction variability.
Quantified Difference	Potential reduction in relative error by at least 15 percentage points when using the stable isotope-labeled internal standard.
Conditions	Quantification of betamethasone 17-propionate in human plasma or urine using LC-MS/MS, following protein precipitation or liquid-liquid extraction .

Why This Matters

The primary value proposition of the D4-labeled compound is its ability to drastically reduce analytical error and improve data reliability. This is a foundational requirement for generating pharmacokinetic data suitable for regulatory submission, making it a non-substitutable procurement item for GLP-compliant bioanalytical laboratories.

• [1] Midgley JM, et al. The quantification of synthetic corticosteroids using isotope dilution gas chromatography negative chemical ionization mass spectrometry. Biomed Environ Mass Spectrom. 1988;15(9):479-83. View Source

Betamethasone-17-propionate-D4: High-Value Applications in Regulated Bioanalysis and Pharmacokinetic Research

Regulated Bioanalysis for GLP/GCP Pharmacokinetic Studies of Topical Betamethasone 17-Propionate Formulations

Betamethasone-17-propionate-D4 is the critical internal standard for developing and validating a quantitative LC-MS/MS method to measure betamethasone 17-propionate concentrations in human plasma or skin biopsy samples following topical application. This is essential for GLP-compliant pharmacokinetic studies required for new drug applications (NDAs) and abbreviated new drug applications (ANDAs). The use of the D4-labeled compound ensures that the method meets regulatory guidelines (e.g., FDA, EMA) for accuracy, precision, and selectivity, by effectively correcting for matrix effects and extraction variability [1].

Quantification of Betamethasone 17-Propionate in Complex Excipient Matrices for Topical Formulation Development and Quality Control

During the development of generic topical creams or ointments, Betamethasone-17-propionate-D4 is used to quantify the active pharmaceutical ingredient (API) release rate from the formulation in in vitro release testing (IVRT) and in vitro permeation testing (IVPT) studies. The complex excipient mixtures (e.g., surfactants, polymers, lipids) in these formulations often cause severe matrix effects that preclude accurate quantification by HPLC-UV. The D4-labeled internal standard, with its near-identical behavior to the API, provides the necessary correction to obtain accurate and reproducible results, thereby supporting formulation optimization and regulatory submissions for bioequivalence [2].

Forensic and Doping Control Analysis for the Detection of Misuse of Topical Glucocorticoids

In anti-doping laboratories, the use of Betamethasone-17-propionate-D4 as an internal standard enables the definitive identification and quantification of trace levels of the prohibited substance betamethasone 17-propionate in urine samples collected from athletes. The superior sensitivity and selectivity of the LC-MS/MS method, anchored by the co-eluting deuterated internal standard, allows for the reliable confirmation of a doping violation at concentrations far below the threshold achievable with conventional HPLC-UV methods, thereby ensuring analytical findings are legally defensible [1].

Application

Selection Property

Validation Focus

Topical corticosteroid PK bioanalysis

Co-eluting deuterated ISTD

Matrix-effect correction and method precision

In vitro release/permeation testing (IVRT/IVPT)

Identical extraction behavior to analyte

Excipient matrix interference correction

Anti-doping urine analysis

High-specificity LC-MS/MS ISTD

Trace-level detection confirmation

• [1] Midgley JM, et al. The quantification of synthetic corticosteroids using isotope dilution gas chromatography negative chemical ionization mass spectrometry. Biomed Environ Mass Spectrom. 1988;15(9):479-83. View Source
• [2] Vairale AS, et al. Development and validation of stability-indicating HPLC method for betamethoasone dipropionate and related substances in topical formulation. Indian J Pharm Sci. 2012;74(5):454-459. View Source